Cas no 2138076-56-7 (2-(thiomorpholin-4-yl)-6-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 2-(thiomorpholin-4-yl)-6-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 2138076-56-7
• MF: C₁₁H₁₁F₃N₂O₂S
• MW: 292.277451753616
• CID: 6034331
• PubChem ID: 165489299
• Update Time: 2025-06-09

2-(thiomorpholin-4-yl)-6-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(thiomorpholin-4-yl)-6-(trifluoromethyl)pyridine-3-carboxylic acid
• 2138076-56-7
• EN300-1137542

• Inchi： 1S/C11H11F3N2O2S/c12-11(13,14)8-2-1-7(10(17)18)9(15-8)16-3-5-19-6-4-16/h1-2H,3-6H2,(H,17,18)
• InChI Key： TXRBXEAJJAQXNN-UHFFFAOYSA-N
• SMILES： S1CCN(C2C(C(=O)O)=CC=C(C(F)(F)F)N=2)CC1

Computed Properties

• Exact Mass: 292.04933326g/mol
• Monoisotopic Mass: 292.04933326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.7Ų

Additional information on 2-(thiomorpholin-4-yl)-6-(trifluoromethyl)pyridine-3-carboxylic acid

Introduction to 2-(thiomorpholin-4-yl)-6-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 2138076-56-7)

2-(thiomorpholin-4-yl)-6-(trifluoromethyl)pyridine-3-carboxylic acid, identified by the CAS number 2138076-56-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by the presence of both morpholine and trifluoromethyl substituents, which contribute to its unique chemical properties and potential biological activities. The structural arrangement of this molecule, featuring a pyridine core with functional groups at specific positions, makes it a promising candidate for further exploration in drug discovery and development.

The significance of 2-(thiomorpholin-4-yl)-6-(trifluoromethyl)pyridine-3-carboxylic acid lies in its potential applications across various therapeutic areas. The morpholine moiety is known for its ability to enhance solubility and bioavailability, while the trifluoromethyl group is often incorporated into drug molecules to improve metabolic stability and binding affinity. These features make this compound particularly interesting for the design of novel therapeutic agents targeting a wide range of diseases.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(thiomorpholin-4-yl)-6-(trifluoromethyl)pyridine-3-carboxylic acid and biological targets. Studies have shown that the compound exhibits promising binding properties with enzymes and receptors involved in critical metabolic pathways. This has opened up new avenues for research, particularly in the development of inhibitors for diseases such as cancer, inflammation, and neurological disorders.

In the realm of drug discovery, the synthesis and optimization of 2-(thiomorpholin-4-yl)-6-(trifluoromethyl)pyridine-3-carboxylic acid have been subjects of extensive investigation. Researchers have employed various synthetic strategies to modify the molecular structure, aiming to enhance its pharmacological profile. The introduction of additional functional groups or the alteration of existing ones can significantly influence the compound's bioactivity and selectivity. Such modifications are crucial for developing lead compounds that exhibit high efficacy with minimal side effects.

The pharmacokinetic properties of 2-(thiomorpholin-4-yl)-6-(trifluoromethyl)pyridine-3-carboxylic acid are also of great interest. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for its clinical viability. The morpholine ring contributes to enhanced solubility in both water and lipids, while the trifluoromethyl group aids in prolonging its half-life within the body. These attributes make it an attractive candidate for further development into a therapeutic agent.

Moreover, the potential applications of 2-(thiomorpholin-4-yl)-6-(trifluoromethyl)pyridine-3-carboxylic acid extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals, where its structural features may contribute to the development of novel pesticides or herbicides with improved efficacy and environmental safety. The compound's ability to interact with biological targets at multiple levels suggests a broad spectrum of possible applications across different industries.

As our understanding of molecular interactions continues to evolve, so does our ability to harness the potential of compounds like 2-(thiomorpholin-4-yl)-6-(trifluoromethyl)pyridine-3-carboxylic acid. The integration of cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design is accelerating the discovery process, enabling researchers to identify promising candidates more efficiently than ever before.

The future prospects for 2-(thiomorpholin-4-yl)-6-(trifluoromethyl)pyridine-3-carboxylic acid are bright, with ongoing studies focusing on its role in developing next-generation therapeutics. As research progresses, we can expect to see more refined insights into its mechanisms of action and novel applications emerging from collaborative efforts between academia and industry.